A unified understanding of charge transport in organic semiconductors: the importance of attenuated delocalization for the carriers†
Materials Horizons Pub Date: 2017-03-27 DOI: 10.1039/C7MH00091J
Abstract
The variety of charge transport theories for organic semiconductors (OSCs) raises the question of which models should be selected for each case, and there is a lack of generalized understanding regarding various OSCs over the full range of crystallinity from single crystal to amorphous. Here, we report that the generalized Einstein relation (GER) can unify various theoretical models and predict charge transport in OSCs with various crystallinities, by altering the variance of the density of states and the delocalization degree in a Gaussian-distributed density of states. The GER also provides a good fitting to much of the experimental data of temperature- and gate-voltage-dependent mobility for different OSCs in transistors. Consequently, disorders of charge transport in various OSCs can be directly compared in the same map, which reveals how energetic disorder and the delocalization degree determine charge transport in organic devices.
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